N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide

• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-2-(N-methylsulfonylanilino)propanamide
• InChI: InChI=1S/C18H22N2O4S/c1-4-24-17-12-10-15(11-13-17)19-18(21)14(2)20(25(3,22)23)16-8-6-5-7-9-16/h5-14H,4H2,1-3H3,(H,19,21)
• InChI Key: SOTKPIPCGOPQES-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)N(C2=CC=CC=C2)S(=O)(=O)C

Description

N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide is an organic compound with a complex structure that includes an ethoxyphenyl group, a methylsulfonyl group, and a phenylalaninamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide typically involves multiple steps. One common approach is to start with the preparation of the intermediate compounds, which are then combined under specific reaction conditions to form the final product. For example, the ethoxyphenyl group can be introduced through an electrophilic aromatic substitution reaction, while the methylsulfonyl group can be added via a nucleophilic substitution reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions .

Chemical Reactions Analysis

Types of Reactions

N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfides .

Scientific Research Applications

N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and cellular pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby affecting biochemical processes within cells. The exact pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-(4-ethoxyphenyl)-N~2~-(methylsulfonyl)-N~2~-phenylalaninamide include:

• N-(4-ethoxyphenyl)-N-(methylsulfonyl)-L-alanine
• Methyl N-(4-ethoxyphenyl)-N-(methylsulfonyl)glycinate

Uniqueness

What sets this compound apart from similar compounds is its unique combination of functional groups, which confer specific chemical and biological properties. This makes it a valuable compound for research and industrial applications .